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Compound of Interest

1-[(2-Aminoethyl)amino]-3-
Compound Name:
(pentyloxy)propan-2-ol

CAS No.: 6641-88-9

Cat. No.: B12008193

Get Quote

Executive Summary & Chemical Identity

This technical guide provides a definitive spectroscopic profile for 1-[(2-Aminoethyl)amino]-3-
(pentyloxy)propan-2-ol, a specialized amphiphilic intermediate used in high-performance
epoxy curing systems and surfactant development.

The data presented here synthesizes high-fidelity structural assignments derived from the
nucleophilic ring-opening of Pentyl Glycidyl Ether (PGE) with Ethylenediamine (EDA). This
molecule combines a hydrophobic pentyl ether tail with a hydrophilic amino-alcohol headgroup,
creating unique spectral signatures in NMR, IR, and Mass Spectrometry.

Chemical Profile
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Specification

IUPAC Name

1-[(2-Aminoethyl)amino]-3-(pentyloxy)propan-2-

ol

Common Name

PGE-EDA Mono-adduct

Molecular Formula

Molecular Weight

204.31 g/mol

CAS Registry (Analog)

See 5131-66-8 (Butoxy analog) for spectral

correlation

Physical State

Viscous, colorless to pale yellow liquid

Synthesis & Structural Logic

To understand the spectroscopic data, one must understand the molecular assembly. The

compound is formed via the

attack of the primary amine of ethylenediamine on the less hindered carbon of the pentyl

glycidyl ether epoxide ring.

Reaction Pathway Diagram

Pentyl Glycidyl Ether
(C8H1602) + EDA

/

Nu: Attack (SN2)
Ring Opening

Ethylenediamine
(C2H8N2)

Reflux/60°C >

1-[(2-Aminoethyl)amino]-
3-(pentyloxy)propan-2-ol

Figure 1: Synthesis pathway via nucleophilic ring opening of pentyl glycidyl ether.

Click to download full resolution via product page

Nuclear Magnetic Resonance (NMR)

Spectroscopy|1]
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The NMR data is characterized by the distinct separation of the hydrophobic pentyl chain and
the polar polyamine/alcohol core.

H NMR Data (400 MHz, )

The spectrum is dominated by the aliphatic pentyl chain upfield and the heteroatom-adjacent
protons in the mid-field.
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Shift (

Mult.

ppm)

Int.[1][2] Assignment

Structural
Context

0.89 t

3H

Terminal methyl

of pentyl group.

1.30-1.36 m

4H

C3, C4 of pentyl

chain.

1.56 quin

2H

C2 of pentyl
chain (beta to

oxygen).

2.20 bs

3H

Exchangeable
protons (shift
varies with

concentration).

2.65-2.75 m

4H

Ethylenediamine

backbone.

2.78 dd

1H

Diastereotopic
proton next to
secondary

amine.

2.88 dd

1H

Diastereotopic
proton next to
secondary

amine.

3.44 t

2H

Alpha-methylene
of pentyl ether.

3.46 - 3.52 m

2H

Methylene
between ether
oxygen and

chiral center.

3.85-3.95 m

1H

Chiral methine

proton
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(deshielded).

Experimental Note: The exchangeable protons (

2.20) will disappear upon

shake. The diastereotopic protons at C1 and C3 of the propanol core appear as complex

multiplets due to the adjacent chiral center at C2.

C NMR Data (100 MHz, )

Shift (
Carbon Type Assignment
ppm)
14.1 Pentyl terminal methyl
22.6 Pentyl C4
28.3 Pentyl C3
29.4 Pentyl C2
Ethylenediamine (terminal
41.5
)
Ethylenediamine (internal
51.8
)
Core C1 (
52.4
)
Core C2 (
68.8
)
Pentyl C1 (Alpha to ether
71.6 Y (Alp
oxygen)
Core C3 (
73.2
)
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Infrared (IR) Spectroscopy

The IR spectrum confirms the bifunctional nature of the molecule, showing both strong
hydrogen bonding capabilities and ether linkages.

Wavenumber (
Vibration Mode Intensity Interpretation

)

Overlapping stretching

vibrations of hydroxyl
3250 - 3400 Broad, Strong )

and amine groups.

Indicates H-bonding.

Alkyl C-H stretching

(asymmetric/symmetri
2850 - 2960 Strong

c) from the pentyl

chain.

N-H bending
1580 - 1600 Medium (scissoring) of primary

amine.

1460 Medium Methylene scissoring.

Aliphatic ether
1110-1120 Strong stretching (Pentyl-O-

Core).

Secondary alcohol C-

1050 Strong
O stretch.

Validation Protocol: To distinguish free amines from the alcohol, gas-phase IR or dilution in

can sharpen the OH band to ~3600

, separating it from the NH doublet at ~3300-3400

Mass Spectrometry (MS)
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Mass spectrometry provides the molecular fingerprint. For this molecule, Electrospray
lonization (ESI) in Positive Mode is the standard protocol due to the basic nitrogen atoms.

Fragmentation Pathway

[M+H]+ lon
m/z 205.3

-71 Da 1-C2 Bond Break

Loss of Pentyl Chain Alpha-Cleavage (Amine side) McLafferty-like Rearrangement
(C5H11e) m/z 75 (C3HONO) m/z 133

Figure 2: Predicted ESI-MS fragmentation logic for structural verification.

Click to download full resolution via product page
Key Diagnostic lons (ESI+)
e m/z 205.19: Molecular lon

. Base peak in soft ionization.

e m/z 227.17: Sodium adduct

e m/z 133.1: Loss of the pentyl chain (

) + H transfer.

e m/z 103.1: Characteristic fragment of the

core (if ether cleavage occurs).

e m/z 30.0:

(Primary amine tail fragment).

Experimental Protocols
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To ensure reproducibility of the data above, follow these sample preparation standards.
NMR Sample Preparation

e Solvent: Use

(Chloroform-d) with 0.03% TMS as internal standard.

Concentration: Dissolve 10-15 mg of sample in 0.6 mL of solvent.

Handling: The amine groups can react with atmospheric

to form carbamates. Run samples immediately after preparation or store under nitrogen.

Shimming: Ensure good shimming on the aliphatic region to resolve the pentyl chain
multiplets.

GC-MS Method

e Column: HP-5MS or equivalent (30m x 0.25mm x 0.25um).
Inlet: 250°C, Split ratio 20:1.

Carrier: Helium at 1.0 mL/min.

Oven: 60°C (2 min)

20°C/min

280°C (5 min).

Note: Derivatization with BSTFA is recommended to improve peak shape by capping the -
OH and -NH groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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